Cas no 113085-06-6 (2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI))

2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI) structure
113085-06-6 structure
Product Name:2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI)
CAS No:113085-06-6
MF:C29H50O2
MW:430.706109523773
CID:173311
Update Time:2025-04-19

2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, radicalion(1+), (2R)- (9CI)
    • 2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
    • 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(3R,8R)-4,8,12-trimethyltridecyl]-, ra...
    • tocopheroxy radical
    • (-)-THUJONE TECH.
    • (1S,4R)-thujan-3-one
    • 4-methyl-1-(1-methylethyl)-bicyclo[3.1.0]hexan-3-on
    • 4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
    • 4-methyl-1-propan-2-yl-bicyclo[3.1.0]hexan-3-one
    • 5-isopropyl-2-methyl-bicyclo[3.1.0]hex-3-one
    • Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-
    • Chrysanthone
    • Thujan-3-on
    • thujan-3-one
    • Thujone-a+b
    • Inchi: 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3
    • InChI Key: GVJHHUAWPYXKBD-UHFFFAOYSA-N
    • SMILES: C1(C)(CCCC(C)CCCC(C)CCCC(C)C)OC2=C(C(C)=C(O)C(C)=C2C)CC1

Computed Properties

  • Exact Mass: 430.3813

Experimental Properties

  • PSA: 29.46
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